2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiazol-2-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1,3-thiazol-2-yl)propanoic acid
• InChI: InChI=1S/C21H18N2O4S/c24-20(25)18(11-19-22-9-10-28-19)23-21(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,23,26)(H,24,25)
• InChI Key: HBHYBVLFMJXMIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=NC=CS4)C(=O)O
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol
• CAS RN: 1379862-69-7

Description

2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiazol-2-yl)propanoic acid, commonly known as Fmoc-Thz-OH, is a chemical compound used in scientific research. It is a derivative of amino acid thiazole and is widely used in peptide synthesis due to its stability and solubility.

Mechanism of Action

The mechanism of action of Fmoc-Thz-OH is not well understood. However, it is believed that the thiazole group in the compound can form hydrogen bonds with other amino acids in a peptide chain, leading to the stabilization of the peptide structure.
Biochemical and Physiological Effects
Fmoc-Thz-OH has no known biochemical or physiological effects. It is used solely as a research tool in peptide synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using Fmoc-Thz-OH in lab experiments include its stability and solubility, which make it easy to handle and use in peptide synthesis. However, the compound is relatively expensive compared to other amino acids, which can limit its use in large-scale peptide synthesis.

Future Directions

For Fmoc-Thz-OH research include the development of new methods for its synthesis, the investigation of its potential as a therapeutic agent, and the study of its interactions with other amino acids and proteins. Additionally, the compound could be used in the development of new materials, such as hydrogels, due to its ability to form hydrogen bonds.

Synthesis Methods

Fmoc-Thz-OH is synthesized using a solid-phase peptide synthesis method. The process involves coupling the Fmoc-Thz-OH amino acid to a growing peptide chain. The Fmoc group is then removed using a base such as piperidine, and the thiazole group is deprotected using trifluoroacetic acid. The resulting product is purified using high-performance liquid chromatography (HPLC) to obtain pure Fmoc-Thz-OH.

Scientific Research Applications

Fmoc-Thz-OH is widely used in scientific research for peptide synthesis. It is used as a building block in the synthesis of peptides containing thiazole amino acids. The compound is also used as a tool for studying protein-protein interactions and enzyme mechanisms.